Cas no 1025718-81-3 (N-[3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide)

N-[3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide structure
1025718-81-3 structure
Product Name:N-[3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
CAS No:1025718-81-3
MF:C14H19BClNO3
MW:295.569563150406
CID:1134224
PubChem ID:53431791
Update Time:2025-04-20

N-[3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
    • N-(3-CHLORO-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL)ACETAMIDE
    • Acetamide, N-[3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
    • DTXSID60700397
    • 1025718-81-3
    • AKOS025296323
    • Inchi: 1S/C14H19BClNO3/c1-9(18)17-12-7-10(6-11(16)8-12)15-19-13(2,3)14(4,5)20-15/h6-8H,1-5H3,(H,17,18)
    • InChI Key: TVEMSTCZYSMWJX-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)NC(C)=O

Computed Properties

  • Exact Mass: 295.114651g/mol
  • Monoisotopic Mass: 295.114651g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 295.57g/mol
  • Topological Polar Surface Area: 47.6Ų
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